Cas no 1694150-16-7 (7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1694150-16-7
• MF: C₁₀H₁₄F₃N₃
• MW: 233.23347234726
• CID: 6483918
• PubChem ID: 136710094
• Update Time: 2025-10-28

7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• 1694150-16-7
• 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118833

• Inchi： 1S/C10H14F3N3/c1-6(2)7-3-4-16-5-8(10(11,12)13)15-9(16)14-7/h5-7H,3-4H2,1-2H3,(H,14,15)
• InChI Key： JBJVCALTONXSAK-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C(=N1)NC(C(C)C)CC2)(F)F

Computed Properties

• Exact Mass: 233.11398195g/mol
• Monoisotopic Mass: 233.11398195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Comprehensive Guide to 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1694150-16-7)

7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1694150-16-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features an imidazo[1,2-a]pyrimidine core, substituted with a trifluoromethyl group and an isopropyl moiety, which contribute to its unique chemical and biological properties. Its structural complexity and functional groups make it a valuable intermediate in drug discovery and material science.

The imidazo[1,2-a]pyrimidine scaffold is known for its versatility in medicinal chemistry, often serving as a key pharmacophore in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, which are critical factors in optimizing drug-like properties. Researchers are particularly interested in this compound due to its potential applications in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in current drug development.

In recent years, the demand for fluorinated compounds like 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has surged, driven by their ability to improve bioavailability and binding affinity in therapeutic molecules. This trend aligns with the growing focus on precision medicine and targeted therapies, where fluorinated scaffolds play a pivotal role. The compound's CAS No. 1694150-16-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the need for scalable and sustainable methodologies. These innovations are part of the broader shift toward green chemistry, a priority for modern pharmaceutical manufacturers.

The compound's applications extend beyond pharmaceuticals. In agrochemicals, imidazo[1,2-a]pyrimidine derivatives are investigated for their potential as pesticides and herbicides, leveraging their ability to interact with biological targets in pests and weeds. This dual utility in human health and agriculture underscores the importance of 1694150-16-7 in interdisciplinary research.

Market analysts highlight the rising investments in small-molecule drug discovery, where compounds like 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine are in high demand. The global push for novel therapeutics against resistant pathogens and chronic diseases further amplifies its significance. Researchers and suppliers alike monitor its patent landscape and regulatory status to capitalize on emerging opportunities.

For laboratories and industries handling this compound, proper storage and handling protocols are essential to maintain its stability. While not classified as hazardous, it is recommended to store CAS No. 1694150-16-7 in a cool, dry environment, protected from light and moisture, to preserve its integrity for long-term use.

In summary, 7-(propan-2-yl)-2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine represents a compelling case study in the intersection of chemistry, biology, and technology. Its structural features, coupled with its diverse applications, make it a standout candidate for future innovations. As the scientific community continues to explore its potential, this compound is poised to play a critical role in advancing both healthcare and agricultural solutions.